N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-2-fluorobenzamide

• IUPAC Name: N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-2-fluorobenzamide
• InChI: InChI=1S/C25H20FNO5/c1-14-18-12-15(27-25(29)17-6-4-5-7-20(17)26)8-10-22(18)32-24(14)23(28)19-13-16(30-2)9-11-21(19)31-3/h4-13H,1-3H3,(H,27,29)
• InChI Key: SILXFXUVLYXGIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)NC(=O)C3=CC=CC=C3F)C(=O)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C25H20FNO5
• Molecular Weight: 433.4 g/mol

Description

“N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-2-fluorobenzamide” is a chemical compound with the molecular formula C25H20FNO5. It has an average mass of 433.428 Da and a monoisotopic mass of 433.132538 Da.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C25H20FNO5. Detailed structural analysis would require more specific information such as NMR or X-ray crystallography data, which is not available in the current search results.

Scientific Research Applications

Psychoactive Research

DOB-F: belongs to the class of phenethylamines , which includes designer drugs synthesized through chemical modifications of psychoactive substances. Researchers investigate its effects on the central nervous system, receptor binding, and potential therapeutic applications. .

Forensic Toxicology

In forensic laboratories, DOB-F detection is crucial for identifying its presence in biological matrices (e.g., blood, urine, hair). Rapid screening tests are often used initially, but confirmatory methods—such as gas chromatography or liquid chromatography coupled with mass spectrometry—are essential for specific qualitative and quantitative analysis. .

Designer Drug Surveillance

As a novel synthetic compound, DOB-F falls into the category of “designer drugs.” These substances are not explicitly illegal under existing legislation, making them attractive for recreational use. Researchers monitor emerging designer drugs to assess their risks, effects, and potential harm to users. .

Antioxidant Properties

Studies explore the antioxidant potential of DOB-F due to its unique chemical structure. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various diseases. .

Antibacterial Activity

Researchers investigate whether DOB-F exhibits antibacterial properties. By assessing its impact on bacterial growth and cell viability, they aim to identify potential therapeutic applications. .

Chemical Synthesis and Derivatives

DOB-F: serves as a starting point for chemical synthesis. Scientists explore modifications to its structure to create derivatives with enhanced properties. These derivatives may have improved bioavailability, altered pharmacokinetics, or specific targeting capabilities. .

Maria Nieddu, Elena Baralla, Federica Sodano & Gianpiero Boatto. “Synthesis, characterization, antioxidant, and antibacterial activities of novel amides.” Research on Chemical Intermediates, Volume 46, 2020.

Safety and Hazards

While specific safety and hazard data for this compound is not available, similar compounds such as 2,5-dimethoxybenzoyl chloride are known to cause severe skin burns and eye damage. It’s recommended to handle such compounds with appropriate personal protective equipment and precautions.